Cas no 28590-30-9 (Oxiranedodecanoic acid, 3-octyl-)
28590-30-9 structure
Product Name:Oxiranedodecanoic acid, 3-octyl-
CAS No:28590-30-9
MF:C22H42O3
MW:354.567087650299
CID:1435501
PubChem ID:543856
Update Time:2025-04-20
Oxiranedodecanoic acid, 3-octyl- Chemical and Physical Properties
Names and Identifiers
-
- Oxiranedodecanoic acid, 3-octyl-
- 12-(3-octyloxiran-2-yl)dodecanoic acid
- SCHEMBL9663095
- Ppolypropylene(melt flow rate)
- DTXSID20864146
- DTXSID10337657
- cis-13,14-Epoxydocosanoic acid
- 28590-30-9
-
- Inchi: 1S/C22H42O3/c1-2-3-4-5-11-14-17-20-21(25-20)18-15-12-9-7-6-8-10-13-16-19-22(23)24/h20-21H,2-19H2,1H3,(H,23,24)
- InChI Key: NSYDMBURIUSUDH-UHFFFAOYSA-N
- SMILES: O1C(CCCCCCCC)C1CCCCCCCCCCCC(=O)O
Computed Properties
- Exact Mass: 354.31356
- Monoisotopic Mass: 354.31339520g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- PSA: 49.83
Oxiranedodecanoic acid, 3-octyl- Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
28590-30-9 (Oxiranedodecanoic acid, 3-octyl-) Related Products
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